Cas no 220465-91-8 (Benzenamine,2-(1-propyn-1-yl)-)
220465-91-8 structure
Product Name:Benzenamine,2-(1-propyn-1-yl)-
CAS No:220465-91-8
MF:C9H9N
MW:131.174462080002
CID:243947
PubChem ID:10773008
Update Time:2025-04-19
Benzenamine,2-(1-propyn-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,2-(1-propyn-1-yl)-
- Benzenamine,2-(1-propynyl)- (9CI)
- 2-prop-1-ynylaniline
- SCHEMBL449613
- 2-(prop-1-yn-1-yl)aniline
- 220465-91-8
- AKOS006338177
- DTXSID30444594
-
- Inchi: 1S/C9H9N/c1-2-5-8-6-3-4-7-9(8)10/h3-4,6-7H,10H2,1H3
- InChI Key: RTNLLPNKFCHQEI-UHFFFAOYSA-N
- SMILES: NC1C=CC=CC=1C#CC
Computed Properties
- Exact Mass: 131.07357
- Monoisotopic Mass: 131.073499291g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.02
Benzenamine,2-(1-propyn-1-yl)- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
220465-91-8 (Benzenamine,2-(1-propyn-1-yl)-) Related Products
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